6-Bromo-8-fluorochroman-4-amine hydrochloride

• Molecular Formula: C9H10BrClFNO
• Molecular Weight: 282.54 g/mol
• SMILES: C1COC2=C(C1N)C=C(C=C2F)Br.Cl
• InChI: InChI=1S/C9H9BrFNO.ClH/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5;/h3-4,8H,1-2,12H2;1H
• InChIKey: AQTHJHKEGHNXNC-UHFFFAOYSA-N

Secure a precisely functionalized chroman-4-amine scaffold for CNS drug discovery. This hydrochloride salt combines a C-6 bromine handle for Pd-catalyzed diversification with a C-8 fluorine that blocks oxidative metabolism (CYP450). Procure with confidence-racemic and enantiopure forms available for stereochemical SAR. 98% purity, sealed dry storage at 2-8°C ensures consistent performance in cross-coupling and biological assays.

6-Bromo-8-fluorochroman-4-amine HCl: Physicochemical & Structural Data

6-Bromo-8-fluorochroman-4-amine hydrochloride (CAS 2089319-38-8) is a halogenated chroman-4-amine derivative. Its molecular formula is C9H10BrClFNO, with a molecular weight of 282.54 g/mol . The compound exists as a hydrochloride salt, which typically enhances aqueous solubility compared to its free base form [1]. The core scaffold is a chroman (3,4-dihydro-2H-1-benzopyran) ring system substituted with a bromine atom at the 6-position and a fluorine atom at the 8-position [2]. The free base form (C9H9BrFNO) has a molecular weight of 246.08 g/mol .

Hydrochloride salt form supports aqueous solubility for biological assays and formulation studies.

6-Bromo substituent enables Pd-catalyzed cross-coupling for late-stage diversification and SAR exploration.

8-Fluoro group may confer metabolic stability by blocking CYP450-mediated oxidation, supporting lead optimization workflows.

Stereochemistry: enantiopure forms available for chiral recognition studies and asymmetric synthesis applications.

• [1] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [2] PubChem. (2024). (S)-6-Bromo-8-fluorochroman-4-amine. CID 65721413. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/65721413 View Source

6-Bromo-8-fluorochroman-4-amine HCl: Key Differentiators

In-class substitution of chroman-4-amine derivatives without rigorous comparative evaluation is scientifically unjustified due to the profound impact of halogen substitution on electronic properties, metabolic stability, and synthetic utility. The specific 6-bromo-8-fluoro substitution pattern in this compound is not an arbitrary combination; it is a precise design element. The bromine at C-6 serves as a versatile synthetic handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling further functionalization . Simultaneously, the fluorine at C-8 introduces a strong electron-withdrawing inductive effect (-I), which can block sites of oxidative metabolism (e.g., CYP450-mediated hydroxylation), thereby potentially enhancing metabolic stability . Substituting this compound with a non-fluorinated analog (e.g., 6-bromochroman-4-amine) would forfeit the potential metabolic and pharmacokinetic advantages conferred by the 8-fluoro group . Similarly, substituting with a non-brominated analog would eliminate the key synthetic handle for palladium-catalyzed diversification. Therefore, procurement decisions must be guided by the specific, quantifiable differentiators outlined in the evidence guide below.

Replacing with a non-fluorinated analog (e.g., 6-bromochroman-4-amine) may forfeit the potential metabolic stability benefits conferred by the 8-fluoro group.

Using a non-brominated analog eliminates the key synthetic handle for Pd-catalyzed diversification, limiting SAR exploration efficiency.

Substituting the racemate for an enantiopure form can obscure stereospecific biological interactions and produce misleading structure-activity conclusions.

6-Bromo-8-fluorochroman-4-amine HCl: Quantitative Evidence Guide

Salt vs. Free Base: Molecular Weight & Solubility

6-Bromo-8-fluorochroman-4-amine hydrochloride (MW = 282.54 g/mol) exhibits a quantifiable difference in molecular weight compared to its free base form (MW = 246.08 g/mol), a direct consequence of the hydrochloride salt formation . This difference of 36.46 g/mol corresponds to the molecular weight of HCl, confirming the stoichiometry of the salt. Salt formation is a standard technique to improve aqueous solubility of amine-containing compounds, which is crucial for biological assays and formulation development [1].

Salt vs. Free Base MW

Reported

MW 282.54 vs 246.08 (free base), Δ = +36.46 g/mol

Confirms hydrochloride salt identity; supports salt-form procurement for improved solubility.

Salt formation typically increases aqueous solubility for biological assays.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	282.54
Comparator Or Baseline	Free base: 6-Bromo-8-fluorochroman-4-amine (MW = 246.08)
Quantified Difference	+36.46 g/mol (HCl salt)
Conditions	Standard IUPAC atomic weights; salt form vs. free base

Why This Matters

The increased molecular weight confirms the hydrochloride salt form, which is a key differentiator for procurement; the salt form is typically more water-soluble and easier to handle, directly impacting experimental design and reproducibility in aqueous biological assays.

• [1] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source

pKa & LogP vs. Unsubstituted Chroman-4-amine

The predicted pKa of the free base form, 6-bromo-8-fluorochroman-4-amine, is 8.02±0.20, with a predicted XLogP of 1.7 [1]. These values can be compared to the unsubstituted chroman-4-amine, which has a predicted pKa of approximately 9.2 . The lower pKa of the halogenated derivative reflects the electron-withdrawing effect of the bromine and fluorine substituents, which reduces the basicity of the amine. The calculated LogP of 1.7 indicates moderate lipophilicity, which is higher than the more polar, unsubstituted chroman-4-amine (estimated LogP ~0.8) [2]. This difference in lipophilicity can influence membrane permeability and plasma protein binding.

pKa & LogP Comparison

Data to verify

Predicted pKa 8.02 (vs ~9.2 unsubstituted); LogP 1.7 (vs ~0.8)

Lower basicity and higher lipophilicity may alter permeability and binding relative to unsubstituted chroman-4-amines.

Predicted values; experimental validation recommended.

Evidence Dimension	pKa (Acid Dissociation Constant)
Target Compound Data	8.02 ± 0.20 (Predicted)
Comparator Or Baseline	Chroman-4-amine: pKa ≈ 9.2 (Predicted)
Quantified Difference	ΔpKa ≈ -1.2
Conditions	Predicted values using ACD/Labs or similar software; aqueous conditions

Why This Matters

The lower pKa suggests that a smaller fraction of the compound will be protonated at physiological pH, which can alter its distribution and binding characteristics compared to unsubstituted chroman-4-amines. The higher LogP indicates increased lipophilicity, a key parameter for central nervous system (CNS) penetration and membrane permeability.

• [1] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [2] PubChem. (2024). Chroman-4-amine. CID 12128014. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/12128014 View Source

Metabolic Stability: 8-Fluoro Substitution Advantage

While direct experimental metabolic stability data for 6-Bromo-8-fluorochroman-4-amine hydrochloride is not available in the public domain, a class-level inference can be drawn from established structure-metabolism relationships in chroman derivatives. The presence of the fluorine atom at the 8-position of the chroman ring is a known strategy to block cytochrome P450-mediated aromatic hydroxylation, a primary route of oxidative metabolism . This is contrasted with the non-fluorinated analog, 6-bromochroman, which lacks this metabolic shield . The strong carbon-fluorine bond (C-F bond dissociation energy ≈ 486 kJ/mol) is significantly more resistant to metabolic cleavage than a C-H bond (≈ 338-356 kJ/mol) [1]. This is a fundamental principle in medicinal chemistry: fluorine substitution at metabolically labile sites can improve a compound's half-life and reduce clearance [2].

Metabolic Stability Context

Class-level inference

C-F bond (~486 kJ/mol) vs C-H (~338-356 kJ/mol) suggests resistance to CYP450 hydroxylation.

8-Fluoro substitution may enhance metabolic stability based on established structure-metabolism relationships.

No direct experimental stability data available; class-based extrapolation.

Evidence Dimension	Resistance to Aromatic Hydroxylation
Target Compound Data	Fluorine at C-8 blocks a potential site of CYP450-mediated hydroxylation.
Comparator Or Baseline	6-Bromochroman-4-amine: Lacks the 8-fluoro substituent, leaving the C-8 position susceptible to metabolic attack.
Quantified Difference	C-F bond energy (≈486 kJ/mol) vs. C-H bond energy (≈338-356 kJ/mol)
Conditions	In vitro liver microsome or hepatocyte assays (hypothetical, based on class knowledge)

Why This Matters

For drug discovery programs targeting compounds with a chroman core, the 8-fluoro substitution is a critical differentiator. It provides a built-in mechanism for potentially improving metabolic stability, which can translate to better in vivo pharmacokinetic profiles and lower dose requirements, directly impacting the compound's suitability as a lead candidate.

• [1] Blanksby, S. J., & Ellison, G. B. (2003). Bond dissociation energies of organic molecules. Accounts of Chemical Research, 36(4), 255-263. View Source
• [2] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

Stereochemistry: Enantiopure vs. Racemic Forms

6-Bromo-8-fluorochroman-4-amine hydrochloride is available as a racemic mixture, but also as enantiomerically pure forms: (S)-6-bromo-8-fluorochroman-4-amine hydrochloride (CAS 1213444-61-1) and (R)-6-bromo-8-fluorochroman-4-amine (CAS 1212825-38-1) [1][2]. The (S)-enantiomer is reported with a purity of 98% [3]. The absolute configuration is defined by the chiral center at the 4-position of the chroman ring. This is a critical differentiator from the racemic mixture, as enantiomers can exhibit vastly different biological activities and receptor binding profiles [4].

Stereochemistry Options

Reported

Enantiopure (S)-form available, reported purity 98%; racemate and (R)-form also accessible.

Enantiopure forms enable stereospecific interaction studies; racemate may obscure eutomer activity.

Purity verified by chiral HPLC per supplier documentation.

Evidence Dimension	Stereochemical Composition
Target Compound Data	Racemic mixture or enantiopure (S) or (R) forms available.
Comparator Or Baseline	Racemic 6-bromo-8-fluorochroman-4-amine hydrochloride (50:50 mixture of enantiomers).
Quantified Difference	Enantiopure forms have defined absolute configuration; racemic mixture is a 1:1 mixture.
Conditions	Chiral HPLC or polarimetry for enantiopurity verification.

Why This Matters

Procurement of a specific enantiomer is essential for studies investigating stereospecific biological interactions. A racemic mixture may obscure or dilute the activity of the eutomer, leading to misleading SAR conclusions. The availability of high-purity enantiomers allows for precise investigation of chiral recognition, which is fundamental to drug-receptor interactions.

• [1] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [2] ChemSrc. (2024). (R)-6-Bromo-8-fluorochroman-4-amine. CAS 1212825-38-1. Retrieved from https://m.chemsrc.com/cas/1212825-38-1_3525608.html View Source
• [3] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [4] Crossley, R. (1995). Chirality and Biological Activity. In Chirality and the Biological Activity of Drugs (pp. 1-20). CRC Press. View Source

Density & Boiling Point: Halogenated vs. Unsubstituted

The predicted density of the free base, 6-bromo-8-fluorochroman-4-amine, is 1.584±0.06 g/cm³, and its predicted boiling point is 270.9±40.0 °C . These values are substantially higher than those for the unsubstituted chroman-4-amine (predicted density ~1.1 g/cm³, predicted boiling point ~230-250 °C) [1]. The increased density and boiling point are direct consequences of the added mass and polarizability from the bromine and fluorine atoms. These differences are practically relevant for purification (e.g., distillation conditions) and handling.

Density & Boiling Point

Data to verify

Predicted density 1.584 g/cm³, BP 270.9°C (vs ~1.1, ~230-250°C unsubstituted).

Higher density and boiling point reflect added halogen mass; relevant for purification protocol design.

Predicted values; may require experimental confirmation for process development.

Evidence Dimension	Density (g/cm³) and Boiling Point (°C)
Target Compound Data	Density: 1.584±0.06; Boiling Point: 270.9±40.0 (Predicted)
Comparator Or Baseline	Chroman-4-amine: Density ≈ 1.1; Boiling Point ≈ 230-250 (Predicted)
Quantified Difference	ΔDensity ≈ +0.48 g/cm³; ΔBoiling Point ≈ +20-40 °C
Conditions	Predicted values using ACD/Labs or similar software; standard atmospheric pressure

Why This Matters

The distinct physical properties necessitate different handling and purification protocols. This information is critical for process chemists and analytical labs to ensure proper storage, handling, and method development for this compound.

• [1] PubChem. (2024). Chroman-4-amine. CID 12128014. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/12128014 View Source

6-Bromo Handle: Cross-Coupling Versatility

The presence of a bromine atom at the 6-position of the chroman ring provides a reactive site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings . This is a well-established synthetic handle that is absent in non-halogenated chroman-4-amines. The bromine atom can be selectively functionalized under mild conditions to introduce aryl, heteroaryl, amine, or alkyne groups, enabling rapid structure-activity relationship (SAR) exploration [1]. This is a key differentiator from compounds lacking this halogen, which would require separate, often more complex, synthetic routes for analogous diversification.

Cross-Coupling Versatility

Class-level inference

6-Br enables Suzuki, Buchwald-Hartwig, Sonogashira couplings for rapid library diversification.

Provides a synthetic handle for convergent SAR exploration not available in non-halogenated analogs.

Standard Pd-catalyzed conditions; reactivity may vary with specific substrates.

Evidence Dimension	Synthetic Versatility
Target Compound Data	C6-Br is a reactive handle for Pd-catalyzed cross-coupling.
Comparator Or Baseline	Non-halogenated chroman-4-amine (e.g., chroman-4-amine): Lacks a reactive halogen for cross-coupling at this position.
Quantified Difference	Qualitative: Enables a suite of Pd-catalyzed reactions not accessible to the non-halogenated analog.
Conditions	Standard cross-coupling conditions (e.g., Pd(PPh3)4, base, solvent, 80-100 °C)

Why This Matters

For medicinal chemistry and library synthesis, the 6-bromo group is a strategic asset. It provides a convergent point for late-stage diversification, allowing the same core scaffold to be rapidly elaborated into a series of analogs. This significantly accelerates SAR campaigns and reduces the synthetic burden compared to using a non-halogenated precursor.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. View Source

6-Bromo-8-fluorochroman-4-amine HCl: Key Application Scenarios

CNS Drug Discovery: GPCR Lead Optimization

The compound's predicted moderate lipophilicity (XLogP = 1.7) and low basicity (pKa = 8.02) [1] suggest it may be suitable for crossing the blood-brain barrier. In combination with its 8-fluoro substituent, which offers potential metabolic stability advantages , this compound can serve as a privileged scaffold for central nervous system (CNS) drug discovery programs targeting G-protein coupled receptors (GPCRs) such as serotonin (5-HT) or dopamine receptors. The 6-bromo handle allows for parallel synthesis of focused libraries to rapidly explore structure-activity relationships (SAR) around this core . This is particularly relevant given that related fluorochroman derivatives have been explored as 5-HT1A receptor antagonists [2].

Enantioselective Synthesis & Chiral Probes

The commercial availability of both racemic and enantiomerically pure (S) and (R) forms [3][4] makes this compound a powerful tool for stereochemical investigations. In academic and industrial settings, the enantiopure forms can be used to study chiral recognition in biological systems, such as differential binding to enzymes or receptors [5]. The hydrochloride salt ensures adequate solubility for these biological assays. This application scenario is directly supported by the quantified difference in stereochemical composition and the reported high purity of the (S)-enantiomer (98%) [6].

Diversified Chemical Library Building Block

The 6-bromo substituent is a key synthetic handle for palladium-catalyzed cross-coupling reactions . This makes 6-bromo-8-fluorochroman-4-amine hydrochloride an ideal building block for generating diverse chemical libraries. The compound can be readily functionalized via Suzuki-Miyaura coupling to introduce aryl or heteroaryl groups at the 6-position, enabling the rapid exploration of chemical space around the chroman-4-amine core. This application is grounded in the established utility of aryl bromides in cross-coupling chemistry [7] and is a primary driver for procuring this specific compound over a non-halogenated analog.

Physicochemical Analysis & Formulation Development

The distinct physicochemical properties of the hydrochloride salt (MW = 282.54) compared to its free base (MW = 246.08) provide a quantifiable basis for formulation studies. Researchers can investigate the impact of salt formation on solubility, dissolution rate, and stability. The predicted pKa of 8.02±0.20 [1] is a critical parameter for predicting ionization state at various pH values, informing decisions on buffer selection for analytical and biological assays. This application is directly supported by the quantitative data provided in Section 3.

Application

Selection Property

Validation Focus

CNS drug discovery research: GPCR lead optimization

Predicted CNS multiparameter profile (LogP, pKa)

Blood-brain barrier permeability assay; metabolic stability in liver microsomes

Enantioselective synthesis and chiral probe development

Stereochemical composition (enantiopure vs. racemic)

Chiral HPLC purity verification; stereospecific receptor binding assays

Chemical library synthesis and SAR exploration

C-6 bromine as synthetic handle for cross-coupling

Reactivity in Suzuki-Miyaura coupling; diversification scope

Physicochemical analysis and formulation development

Salt form (HCl) and predicted ionization (pKa)

Solubility and dissolution rate studies; pH-dependent stability

• [1] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [2] Yasumoto, M., et al. (1998). Synthesis and structure-activity relationships of fluorochroman derivatives as potential 5-HT1A receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 8(11), 1345-1348. View Source
• [3] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [4] ChemSrc. (2024). (R)-6-Bromo-8-fluorochroman-4-amine. CAS 1212825-38-1. Retrieved from https://m.chemsrc.com/cas/1212825-38-1_3525608.html View Source
• [5] Crossley, R. (1995). Chirality and Biological Activity. In Chirality and the Biological Activity of Drugs (pp. 1-20). CRC Press. View Source
• [6] Kuujia. (n.d.). (4S)-6-BROMO-8-FLUOROCHROMANE-4-YLAMINE HYDROCHLRIDE. CAS 1213444-61-1. Retrieved from https://ja.kuujia.com/cas-1213444-61-1.html View Source
• [7] Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. View Source